Cas no 1233952-95-8 (1-Phenyl-3-piperidin-4-ylurea Hydrochloride)

1-Phenyl-3-piperidin-4-ylurea Hydrochloride is a potent and selective urea derivative. It exhibits high purity and stability, making it ideal for various analytical and research applications. The compound's unique structure contributes to its exceptional solubility and bioavailability, facilitating its use in drug discovery and medicinal chemistry. Its selectivity and structural diversity make it a valuable tool for researchers in the field of organic chemistry.
1-Phenyl-3-piperidin-4-ylurea Hydrochloride structure
1233952-95-8 structure
Product Name:1-Phenyl-3-piperidin-4-ylurea Hydrochloride
CAS No:1233952-95-8
MF:C12H18ClN3O
MW:255.743821620941
CID:4689782
Update Time:2025-07-23

1-Phenyl-3-piperidin-4-ylurea Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
    • 1-Phenyl-3-piperidin-4-ylurea Hydrochloride
    • Inchi: 1S/C12H17N3O.ClH/c16-12(14-10-4-2-1-3-5-10)15-11-6-8-13-9-7-11;/h1-5,11,13H,6-9H2,(H2,14,15,16);1H
    • InChI Key: ODFHMUFOYVLRGY-UHFFFAOYSA-N
    • SMILES: Cl.O=C(NC1C=CC=CC=1)NC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Topological Polar Surface Area: 53.2

1-Phenyl-3-piperidin-4-ylurea Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM317608-1g
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95%
1g
$407 2022-09-03
TRC
B522388-2.5mg
1-Phenyl-3-piperidin-4-ylurea Hydrochloride
1233952-95-8
2.5mg
$ 50.00 2022-06-07
TRC
B522388-5mg
1-Phenyl-3-piperidin-4-ylurea Hydrochloride
1233952-95-8
5mg
$ 65.00 2022-06-07
TRC
B522388-25mg
1-Phenyl-3-piperidin-4-ylurea Hydrochloride
1233952-95-8
25mg
$ 185.00 2022-06-07
Chemenu
CM317608-1g
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95%
1g
$407 2021-08-18
Fluorochem
063481-1g
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95%
1g
£360.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1428900-1g
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95+%
1g
¥3885.00 2024-08-09
A2B Chem LLC
AO85678-50mg
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95%
50mg
$344.00 2024-04-20
A2B Chem LLC
AO85678-100mg
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95%
100mg
$390.00 2024-04-20
A2B Chem LLC
AO85678-250mg
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
1233952-95-8 95%
250mg
$455.00 2024-04-20

Additional information on 1-Phenyl-3-piperidin-4-ylurea Hydrochloride

Introduction to 1-Phenyl-3-piperidin-4-ylurea Hydrochloride (CAS No. 1233952-95-8)

1-Phenyl-3-piperidin-4-ylurea Hydrochloride, with the CAS number 1233952-95-8, is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound is a derivative of piperidine and urea, and its unique chemical structure makes it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders.

The chemical structure of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride consists of a phenyl group attached to a urea moiety, which is further linked to a piperidine ring. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. The piperidine ring, known for its central nervous system (CNS) activity, contributes to the compound's potential as a CNS modulator.

Recent studies have highlighted the potential of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride in treating conditions such as Parkinson's disease and Alzheimer's disease. Its mechanism of action involves modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are crucial in these neurological disorders. Research has shown that this compound can effectively cross the blood-brain barrier, allowing it to exert its therapeutic effects directly on the brain.

In preclinical studies, 1-Phenyl-3-piperidin-4-ylurea Hydrochloride has demonstrated promising results in animal models of Parkinson's disease. It has been shown to improve motor function and reduce neurodegeneration, suggesting its potential as a neuroprotective agent. Additionally, its ability to enhance dopaminergic transmission may help alleviate symptoms associated with Parkinson's disease.

The pharmacokinetic properties of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it an attractive candidate for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the central nervous system.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its potential in neurological disorders, 1-Phenyl-3-piperidin-4-ylurea Hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and potential use in treating chronic pain conditions. Its ability to modulate multiple neurotransmitter systems may offer broad-spectrum therapeutic benefits.

The synthesis of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride involves several well-established chemical reactions, including the coupling of phenyl isocyanate with 4-amino piperidine followed by hydrochloric acid treatment to form the hydrochloride salt. This synthetic route is scalable and can be readily adapted for large-scale production, making it feasible for commercialization.

In conclusion, 1-Phenyl-3-piperidin-4-ylurea Hydrochloride (CAS No. 1233952-95-8) is a promising compound with significant potential in the treatment of neurological disorders and other therapeutic areas. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical and clinical data make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to its growing importance in the field of medicinal chemistry.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd